Cas no 1361872-93-6 (2-(2,3-Dichlorophenyl)nicotinonitrile)

• Product Name: 2-(2,3-Dichlorophenyl)nicotinonitrile
• CAS No: 1361872-93-6
• MF: C₁₂H₆Cl₂N₂
• MW: 249.095440387726
• CID: 4911980
• Update Time: 2025-05-19

2-(2,3-Dichlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dichlorophenyl)nicotinonitrile

• Inchi： 1S/C12H6Cl2N2/c13-10-5-1-4-9(11(10)14)12-8(7-15)3-2-6-16-12/h1-6H
• InChI Key： ZBERSKAZOQLSHH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(C#N)=CC=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 286
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7

Additional information on 2-(2,3-Dichlorophenyl)nicotinonitrile

2-(2,3-Dichlorophenyl)nicotinonitrile (CAS 1361872-93-6): A Versatile Chemical Intermediate for Pharmaceutical and Material Science Applications

2-(2,3-Dichlorophenyl)nicotinonitrile (CAS 1361872-93-6) is an important heterocyclic compound that has gained significant attention in recent years due to its versatile applications in pharmaceutical research and material science. This nicotinonitrile derivative features a unique molecular structure combining a pyridine ring with a dichlorophenyl group, making it a valuable building block for various synthetic transformations.

The growing interest in 2-(2,3-dichlorophenyl)pyridine-3-carbonitrile (alternative name) stems from its potential as a key intermediate in the development of novel bioactive compounds. Recent studies have shown that derivatives of this compound exhibit interesting pharmacological properties, particularly in the field of central nervous system research. The compound's molecular structure allows for multiple modification points, enabling medicinal chemists to create diverse libraries of potential drug candidates.

In material science, 2-(2,3-DCP)nicotinonitrile (abbreviated form) has shown promise as a precursor for organic electronic materials. Its conjugated system and electron-withdrawing nitrile group make it suitable for developing new organic semiconductors and photovoltaic materials. Researchers are particularly interested in how the dichlorophenyl substitution pattern affects the compound's electronic properties and potential applications in optoelectronic devices.

The synthesis of 2-(2,3-dichlorophenyl)-3-cyanopyridine typically involves cross-coupling reactions between appropriately substituted pyridine derivatives and dichlorophenyl precursors. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research purposes. The compound's crystallographic data and spectroscopic properties have been well-characterized, providing valuable information for quality control and structural verification.

From a commercial perspective, the demand for 2-(2,3-Dichlorophenyl)nicotinonitrile has been steadily increasing, particularly from pharmaceutical research organizations and academic institutions. Suppliers typically offer this compound with high purity grades (≥98%) suitable for research applications. The global market for such specialty chemicals is expected to grow significantly in the coming years, driven by increased investment in drug discovery and advanced materials development.

Recent patent literature reveals several innovative applications of 2-(2,3-DCPN (short form), particularly in the development of kinase inhibitors and neuroprotective agents. The compound's ability to serve as a scaffold for structure-activity relationship studies has made it valuable in medicinal chemistry programs targeting various disease areas. Researchers are particularly interested in how modifications to the dichlorophenyl moiety affect biological activity.

Environmental and safety considerations for handling 2-(2,3-dichlorophenyl)nicotinonitrile follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this chemical. Storage recommendations typically suggest keeping the compound in a cool, dry place away from strong oxidizers.

Analytical methods for 2-(2,3-Dichlorophenyl)nicotinonitrile characterization include HPLC, GC-MS, and NMR spectroscopy. These techniques allow researchers to verify the compound's identity and purity, which is crucial for reproducible experimental results. The compound typically appears as a white to off-white crystalline powder with good stability under standard laboratory conditions.

Future research directions for 2-(2,3-Dichlorophenyl)nicotinonitrile include exploring its potential in catalysis and as a ligand in coordination chemistry. The electron-deficient nature of the pyridine ring makes it interesting for designing new metal-organic frameworks (MOFs) with potential applications in gas storage or separation technologies. Additionally, its fluorescence properties are being investigated for potential sensing applications.

For researchers sourcing CAS 1361872-93-6, it's important to verify suppliers' certificates of analysis and quality control procedures. The compound is typically available in research quantities from specialty chemical suppliers, with options for custom synthesis or larger-scale production depending on project requirements. Recent trends show increasing interest in green chemistry approaches to synthesizing such intermediates.

The price of 2-(2,3-Dichlorophenyl)nicotinonitrile varies depending on purity, quantity, and supplier. Current market analysis suggests stable pricing with potential fluctuations based on raw material availability and demand from the pharmaceutical sector. Researchers are advised to compare specifications from multiple vendors to ensure they obtain material suitable for their specific applications.

In conclusion, 2-(2,3-Dichlorophenyl)nicotinonitrile represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility continue to make it valuable for researchers exploring new medicinal compounds and functional materials. As synthetic methodologies advance and new applications are discovered, the importance of this compound in scientific research is likely to grow further.